ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate

• IUPAC Name: ethyl 2-oxo-2-[2-[[4-(trifluoromethyl)benzoyl]amino]anilino]acetate
• InChI: InChI=1S/C18H15F3N2O4/c1-2-27-17(26)16(25)23-14-6-4-3-5-13(14)22-15(24)11-7-9-12(10-8-11)18(19,20)21/h3-10H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key: ZOYMDUCBZQHDDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H15F3N2O4
• Molecular Weight: 380.3 g/mol

Description

Ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate, also known as TFB-TBOA, is a potent inhibitor of glutamate transporters. It has been widely studied for its potential use in treating neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

Ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate works by inhibiting the activity of glutamate transporters, which are responsible for clearing excess glutamate from the synaptic cleft. This leads to an accumulation of glutamate, which can cause excitotoxicity and damage to neurons. By inhibiting glutamate transporters, ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate reduces the amount of glutamate in the synaptic cleft, which can prevent neuronal damage.
Biochemical and Physiological Effects:
ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate has been shown to have a number of biochemical and physiological effects. It can increase the levels of glutamate in the brain, which can enhance synaptic transmission and improve cognitive function. ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate has also been shown to increase the levels of GABA, a neurotransmitter that has inhibitory effects on the brain. This can lead to a reduction in seizures and other neurological symptoms.

Advantages and Limitations for Lab Experiments

Ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate has several advantages for use in lab experiments. It is a highly potent inhibitor of glutamate transporters, which makes it a useful tool for studying the role of glutamate in neurological disorders. ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate is also relatively stable and can be stored for long periods of time. However, there are some limitations to its use in lab experiments. ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate is highly toxic and can cause damage to cells and tissues. It also has a short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research on ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate. One area of interest is the development of more selective inhibitors of glutamate transporters, which could reduce the potential for toxicity and improve the therapeutic potential of these compounds. Another area of interest is the investigation of the effects of ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate on different types of neurons and in different regions of the brain. Finally, there is a need for more research on the long-term effects of ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate on the brain and on the potential for tolerance or addiction to develop with prolonged use.

Scientific Research Applications

Ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate has been extensively studied for its potential therapeutic applications. It has been shown to be effective in reducing seizures in animal models of epilepsy and in protecting against brain damage caused by stroke. ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.